Cas no 2153435-90-4 (2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine)
2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties
Names and Identifiers
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- 2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine
- 2153435-90-4
- EN300-1932071
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- Inchi: 1S/C10H12ClF2N/c1-6-3-4-8(11)7(5-6)10(2,14)9(12)13/h3-5,9H,14H2,1-2H3
- InChI Key: NVZMZCMGJOPEPU-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C)C=C1C(C)(C(F)F)N
Computed Properties
- Exact Mass: 219.0626334g/mol
- Monoisotopic Mass: 219.0626334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26Ų
2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1932071-0.05g |
2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine |
2153435-90-4 | 0.05g |
$1008.0 | 2023-09-17 | ||
| Enamine | EN300-1932071-0.1g |
2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine |
2153435-90-4 | 0.1g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1932071-0.25g |
2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine |
2153435-90-4 | 0.25g |
$1104.0 | 2023-09-17 | ||
| Enamine | EN300-1932071-0.5g |
2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine |
2153435-90-4 | 0.5g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1932071-1.0g |
2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine |
2153435-90-4 | 1g |
$1572.0 | 2023-06-02 | ||
| Enamine | EN300-1932071-2.5g |
2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine |
2153435-90-4 | 2.5g |
$2351.0 | 2023-09-17 | ||
| Enamine | EN300-1932071-5.0g |
2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine |
2153435-90-4 | 5g |
$4557.0 | 2023-06-02 | ||
| Enamine | EN300-1932071-10.0g |
2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine |
2153435-90-4 | 10g |
$6758.0 | 2023-06-02 | ||
| Enamine | EN300-1932071-1g |
2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine |
2153435-90-4 | 1g |
$1200.0 | 2023-09-17 | ||
| Enamine | EN300-1932071-5g |
2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine |
2153435-90-4 | 5g |
$3479.0 | 2023-09-17 |
2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine
Research Brief on 2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine (CAS: 2153435-90-4): Recent Advances and Applications
The compound 2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine (CAS: 2153435-90-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated amine structure, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine, highlighting its efficient production via a multi-step process involving fluorination and amination reactions. The study emphasized the compound's stability under physiological conditions, making it suitable for in vivo applications. Additionally, the research team identified its high bioavailability and favorable pharmacokinetic profile, which are critical for its potential use as a therapeutic agent.
Further investigations into the pharmacological effects of this compound have revealed its affinity for specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. A preclinical study conducted by researchers at the University of California demonstrated that 2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine exhibits potent activity as a serotonin receptor modulator, suggesting its potential utility in treating depression and anxiety disorders. The study also noted its minimal off-target effects, a significant advantage over existing treatments.
In the context of drug development, recent patent filings (e.g., WO2023056123) have highlighted the incorporation of 2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine into novel formulations aimed at enhancing its delivery and efficacy. These formulations include nanoparticle-based carriers and prodrug designs, which aim to improve the compound's solubility and targeted delivery to the CNS. Such innovations underscore the growing interest in this molecule as a versatile scaffold for next-generation therapeutics.
Despite these advancements, challenges remain in fully elucidating the compound's long-term safety profile and optimizing its therapeutic window. Ongoing research is focused on addressing these gaps through extensive toxicological studies and clinical trials. The compound's unique chemical properties and promising preliminary data position it as a focal point for future research in the chemical biology and pharmaceutical sectors.
In conclusion, 2-(2-chloro-5-methylphenyl)-1,1-difluoropropan-2-amine (CAS: 2153435-90-4) represents a compelling area of study with significant potential for therapeutic innovation. Its synthesis, pharmacological properties, and emerging applications highlight its relevance in contemporary drug discovery efforts. Continued research and development will be essential to fully realize its clinical potential and address remaining challenges.
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